molecular formula C19H24N2O3S B5824271 N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide

N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide

Cat. No. B5824271
M. Wt: 360.5 g/mol
InChI Key: SLLCXUVDSRYABV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as DMEP, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DMEP is a small molecule that belongs to the family of N-acyl amino acid derivatives and is synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. Studies have reported that N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide induces apoptosis in cancer cells by activating the caspase cascade and upregulating the expression of pro-apoptotic proteins. Moreover, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to inhibit the NF-κB signaling pathway by blocking the activation of IKKβ and the degradation of IκBα. In addition, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been reported to reduce oxidative stress by increasing the expression of antioxidant enzymes and reducing the production of reactive oxygen species.
Biochemical and Physiological Effects:
N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to exert various biochemical and physiological effects in vitro and in vivo. Studies have reported that N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide inhibits cell proliferation, induces apoptosis, and suppresses the migration and invasion of cancer cells. Moreover, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to reduce inflammation by suppressing the production of pro-inflammatory cytokines and inhibiting the activation of inflammatory signaling pathways. In addition, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been reported to possess neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-β peptides.

Advantages and Limitations for Lab Experiments

N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has several advantages as a research tool, including its easy synthesis, high stability, and low toxicity. Moreover, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide exhibits potent and selective activity against cancer cells and inflammatory cells, making it a promising candidate for drug development. However, there are also some limitations associated with the use of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments. For example, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has poor solubility in water, which may limit its bioavailability and efficacy in vivo. Moreover, the mechanism of action of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, which may hinder its optimization and development as a therapeutic agent.

Future Directions

Despite the promising therapeutic potential of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide, there are still several areas that require further investigation. One of the major future directions is to elucidate the precise mechanism of action of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide and its downstream targets. This will provide valuable insights into the molecular pathways that are modulated by N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide and may help to identify novel therapeutic targets. Another future direction is to optimize the pharmacokinetic properties of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide, such as its solubility and bioavailability, to enhance its efficacy in vivo. Moreover, further studies are needed to evaluate the safety and toxicity of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide in preclinical and clinical settings, which will be crucial for its development as a therapeutic agent. Finally, the potential applications of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide in other fields of medicine, such as cardiovascular diseases and metabolic disorders, should also be explored.

Synthesis Methods

The synthesis of N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide involves the condensation of 3,4-dimethylbenzoyl chloride with 2-ethylbenzenamine to form 3,4-dimethyl-N-(2-ethylphenyl)benzamide. This intermediate is then reacted with methylsulfonyl chloride and N,N-dimethylglycine in the presence of triethylamine to obtain N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide.

Scientific Research Applications

N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurodegenerative disorders. Several studies have reported that N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. In addition, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to possess anti-inflammatory activity by suppressing the production of inflammatory cytokines and inhibiting the activation of NF-κB signaling pathway. Moreover, N~2~-(3,4-dimethylphenyl)-N~1~-(2-ethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been reported to have neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-β peptides in Alzheimer's disease.

properties

IUPAC Name

2-(3,4-dimethyl-N-methylsulfonylanilino)-N-(2-ethylphenyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N2O3S/c1-5-16-8-6-7-9-18(16)20-19(22)13-21(25(4,23)24)17-11-10-14(2)15(3)12-17/h6-12H,5,13H2,1-4H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLLCXUVDSRYABV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1NC(=O)CN(C2=CC(=C(C=C2)C)C)S(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

360.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.